Cas no 2229221-73-0 (tert-butyl N-[5-(azetidin-2-yl)-2,3-dimethoxyphenyl]carbamate)

• Product Name: tert-butyl N-[5-(azetidin-2-yl)-2,3-dimethoxyphenyl]carbamate
• CAS No: 2229221-73-0
• MF: C₁₆H₂₄N₂O₄
• MW: 308.372764587402
• CID: 5867582
• PubChem ID: 165945105
• Update Time: 2025-10-29

tert-butyl N-[5-(azetidin-2-yl)-2,3-dimethoxyphenyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[5-(azetidin-2-yl)-2,3-dimethoxyphenyl]carbamate
• EN300-1886647
• 2229221-73-0

• Inchi： 1S/C16H24N2O4/c1-16(2,3)22-15(19)18-12-8-10(11-6-7-17-11)9-13(20-4)14(12)21-5/h8-9,11,17H,6-7H2,1-5H3,(H,18,19)
• InChI Key： XPKBWWSTKVOVIR-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C(=CC(=C1)C1CCN1)OC)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 308.17360725g/mol
• Monoisotopic Mass: 308.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 68.8Ų

Additional information on tert-butyl N-[5-(azetidin-2-yl)-2,3-dimethoxyphenyl]carbamate

Professional Introduction to Compound with CAS No. 2229221-73-0 and Product Name: *tert-butyl N-[5-(azetidin-2-yl)-2,3-dimethoxyphenyl]carbamate*

Compound with the CAS number 2229221-73-0 and the product name tert-butyl N-[5-(azetidin-2-yl)-2,3-dimethoxyphenyl]carbamate represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The intricate arrangement of functional groups within its framework suggests a high degree of specificity, which is crucial for targeting biological pathways effectively.

The core structure of this compound features a carbamate moiety linked to a phenyl ring substituted with dimethoxy groups. This particular configuration enhances its solubility and bioavailability, making it an attractive candidate for further investigation. The azetidinyl group appended to the phenyl ring introduces a cyclic amine structure, which is known to interact favorably with various biological targets. Such interactions are pivotal in modulating enzymatic activities and receptor binding, thereby opening doors for therapeutic interventions.

Recent studies have highlighted the importance of carbamate derivatives in the development of novel therapeutic agents. The carbamate group in tert-butyl N-[5-(azetidin-2-yl)-2,3-dimethoxyphenyl]carbamate serves as a versatile pharmacophore, enabling the compound to exhibit both inhibitory and activating effects on multiple targets. This dual functionality has been observed in several pharmacological contexts, where precise modulation of biological pathways is essential for achieving therapeutic efficacy.

In the realm of drug discovery, the synthesis and characterization of this compound have been influenced by cutting-edge methodologies that leverage computational chemistry and high-throughput screening. These approaches have allowed researchers to rapidly identify promising candidates and optimize their properties for clinical applications. The use of advanced spectroscopic techniques has further elucidated the structural and conformational dynamics of this compound, providing valuable insights into its mechanism of action.

The dimethoxy substitution on the phenyl ring plays a critical role in determining the pharmacokinetic profile of tert-butyl N-[5-(azetidin-2-yl)-2,3-dimethoxyphenyl]carbamate. These methoxy groups enhance lipophilicity while maintaining adequate water solubility, which is essential for efficient absorption and distribution within the body. Additionally, they contribute to metabolic stability, reducing the likelihood of rapid degradation in vivo. Such properties make this compound a compelling candidate for further development into a lead molecule for novel therapeutics.

The azetidin-2-yl moiety is another key feature that contributes to the unique pharmacological profile of this compound. Azetidine derivatives are known for their ability to interact with various biological targets, including enzymes and receptors involved in inflammation, pain perception, and neurotransmission. By incorporating this group into the molecular framework, researchers aim to harness these interactions for therapeutic benefit. Preliminary studies have shown that derivatives of azetidine exhibit significant potential in modulating inflammatory responses and pain signaling pathways.

The tert-butyl carbamate group provides stability to the molecule while also influencing its electronic properties. This group enhances binding affinity by forming hydrogen bonds with polar residues on target proteins. Such interactions are crucial for achieving high selectivity and efficacy in drug design. The combination of these structural elements results in a compound that is well-suited for further exploration in medicinal chemistry.

Current research efforts are focused on evaluating the pharmacological activity of tert-butyl N-[5-(azetidin-2-yl)-2,3-dimethoxyphenyl]carbamate in various disease models. Initial preclinical studies have demonstrated promising results in terms of anti-inflammatory and analgesic effects. These findings suggest that this compound may have therapeutic potential in conditions such as chronic pain syndromes and inflammatory disorders. Further investigations are underway to elucidate its full spectrum of activity and identify any potential side effects or toxicities.

The development of novel drug candidates like tert-butyl N-[5-(azetidin-2-yl)-2,3-dimethoxyphenyl]carbamate relies heavily on advancements in synthetic chemistry and biotechnology. Modern synthetic techniques have enabled researchers to construct complex molecules with high precision and yield. Additionally, biotechnological tools such as enzyme engineering and genetic screening have facilitated the identification of new targets and pathways relevant to human health.

In conclusion, compound with CAS number 2229221-73-0 represents a significant step forward in pharmaceutical innovation. Its unique structural features make it an attractive candidate for further development into a novel therapeutic agent. Ongoing research efforts aim to fully exploit its potential by exploring its pharmacological activity across multiple disease indications. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.